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Compound of Interest

Compound Name: Mem-C1C18

Cat. No.: B14904399 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Methoxyethoxymethyl chloride, commonly known as MEM chloride. It is highly

probable that "Mem-C1C18" is a typographical error or an internal shorthand for MEM chloride,

as extensive searches have yielded no results for a chemical with the former name, while

safety data for MEM chloride is readily available. It is crucial to always verify the identity of a

chemical with the supplier and its corresponding Safety Data Sheet (SDS) before handling.

Personal Protective Equipment (PPE)
When handling MEM chloride, a comprehensive suite of personal protective equipment is

mandatory to minimize exposure and ensure safety.[1][2][3]
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Body Part Required PPE
Specifications and
Recommendations

Respiratory

Half or full-facepiece respirator,

self-contained breathing

apparatus (SCBA), or supplied

air respirator.[2]

Use respirators approved

under appropriate government

standards.[2] All handling

should be performed in a well-

ventilated area, preferably a

chemical fume hood.

Eyes and Face
Tight-sealing safety goggles

and a face shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hands Appropriate protective gloves.
Wear impervious gloves to

prevent skin exposure.

Body Appropriate protective clothing.

Wear impervious protective

clothing to prevent skin

contact.

Facilities
Eyewash stations and safety

showers.

Must be located close to the

workstation.

Quantitative Safety Data
The following table summarizes key quantitative safety data for MEM chloride.

Property Value

Physical State Liquid

Appearance Colorless

Boiling Point/Range 50 - 52 °C / 122 - 125.6 °F @ 13 mmHg

Flash Point 54 °C / 129.2 °F
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Safe Handling Protocol

Preparation: Before handling, ensure all safety precautions have been read and understood.

Obtain special instructions before use.

Ventilation: Use only under a chemical fume hood or in a well-ventilated area. Ensure

adequate ventilation, especially in confined areas.

Personal Protective Equipment (PPE): Wear the appropriate PPE as detailed in the table

above, including eye/face protection, gloves, and protective clothing.

Grounding and Spark Prevention: Keep away from heat, sparks, and open flames. Use

explosion-proof electrical, ventilating, and lighting equipment. Use only non-sparking tools

and take precautionary measures against static discharge. Ground and bond containers

when transferring material.

Avoiding Contact: Do not get in eyes, on skin, or on clothing. Avoid breathing mist, vapors, or

spray. Do not ingest.

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep the

container locked up.

Spill and Disposal Protocol

Spill Response:

In case of a spill, immediately remove all sources of ignition.

Ensure adequate ventilation.

Use personal protective equipment as required.

Soak up the spill with inert absorbent material (e.g., sand, earth) and place it in a suitable,

closed container for disposal.
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Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.

Chemical waste generators must consult federal, state, and local hazardous waste

regulations to ensure complete and accurate classification.

Do not release into the environment.
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Caption: Workflow for the safe handling and disposal of MEM chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14904399?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC185980250&productDescription=MEM+CHLORIDE+GC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0680_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/65122.pdf
https://www.benchchem.com/product/b14904399#personal-protective-equipment-for-handling-mem-c1c18
https://www.benchchem.com/product/b14904399#personal-protective-equipment-for-handling-mem-c1c18
https://www.benchchem.com/product/b14904399#personal-protective-equipment-for-handling-mem-c1c18
https://www.benchchem.com/product/b14904399#personal-protective-equipment-for-handling-mem-c1c18
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14904399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14904399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14904399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

